4-chloro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H19ClN2O3S2/c17-13-3-5-14(6-4-13)24(20,21)18-12-15(16-2-1-11-23-16)19-7-9-22-10-8-19/h1-6,11,15,18H,7-10,12H2
• InChI Key: PDGVDMBXASMUMX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CS3
• Molecular Formula: C16H19ClN2O3S2
• Molecular Weight: 386.9 g/mol

Description

4-chloro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide, also known as CMTEB, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown promising results in various biological and biochemical studies.

Scientific Research Applications

Anti-Cancer Activity

Research into benzenesulfonamide derivatives has revealed promising anti-cancer properties. One study discussed the synthesis and evaluation of a novel compound for its anti-breast cancer activity. The compound exhibited significant anticancer activity against MCF7 cells, a type of breast cancer cell line, suggesting potential therapeutic applications in oncology (Praveen Kumar et al., 2021). This underscores the potential of such compounds in developing new cancer treatments, providing a relevant context for the therapeutic possibilities of 4-chloro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide.

Carbonic Anhydrase Inhibitors

Another significant application of benzenesulfonamide derivatives is as carbonic anhydrase inhibitors. A study showcased the development of ureido benzenesulfonamides incorporating 1,3,5-triazine moieties that demonstrated high efficiency as inhibitors against several human carbonic anhydrase isoforms, particularly relevant for anticancer and antimetastatic therapies (Nabih Lolak et al., 2019). This suggests that compounds like this compound could have utility in designing drugs targeting specific enzymes involved in disease processes.

Analytical Chemistry Applications

The derivatization of amines for analytical purposes in environmental chemistry represents another application area. A methodology utilizing benzenesulfonyl chloride for the determination of aliphatic amines in wastewater and surface water exemplifies this, highlighting the compound's potential utility in environmental monitoring and analysis (F. Sacher et al., 1997).

Idiopathic Pulmonary Fibrosis Treatment

Research on morpholine and its derivatives, closely related to the compound , has been explored for the treatment of idiopathic pulmonary fibrosis, demonstrating the potential for these compounds in therapeutic applications beyond oncology (P. Norman, 2014).